N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide

• IUPAC Name: N-(2-bromophenyl)-4-(2,5-dimethoxyphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H22BrN3O5S/c1-27-14-7-8-17(28-2)18(13-14)29(25,26)23-11-9-22(10-12-23)19(24)21-16-6-4-3-5-15(16)20/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: KFUPDSRUPCZALX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C(=O)NC3=CC=CC=C3Br
• Molecular Formula: C19H22BrN3O5S
• Molecular Weight: 484.4 g/mol

Description

N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BRL-15572 and is a selective antagonist of the 5-HT1D receptor.

Mechanism of Action

N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT1D receptor. This receptor is involved in the regulation of serotonin levels in the brain. By blocking this receptor, N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide can reduce the levels of serotonin in the brain, which can have a calming effect on the body.
Biochemical and Physiological Effects:
N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide has been shown to have several biochemical and physiological effects. It can reduce the levels of serotonin in the brain, which can have a calming effect on the body. It can also reduce the severity and frequency of migraine headaches. In addition, it has been shown to reduce anxiety and depression symptoms.

Advantages and Limitations for Lab Experiments

N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide has several advantages for lab experiments. It is a selective antagonist of the 5-HT1D receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide. These include studying its potential use in the treatment of drug addiction and withdrawal symptoms, further investigating its mechanisms of action, and exploring its potential use in the treatment of other neurological and psychiatric disorders.
Conclusion:
In conclusion, N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide is a chemical compound that has potential applications in various fields of scientific research. It is a selective antagonist of the 5-HT1D receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. Further research is needed to fully understand its mechanisms of action and potential applications in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

N-(2-bromophenyl)-4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinecarboxamide has potential applications in various fields of scientific research. It has been studied for its potential use in the treatment of migraine headaches, depression, and anxiety disorders. It has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.